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Technical Properties of Nopco NXZ

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

The table below summarizes the core technical data and physical properties of Nopco NXZ.

Property Specification / Value

Composition Mixture of mineral oil, metallic soap, and nonionic surfactant [1]
Appearance Light yellowish brown liquid [1]
Chemical Type Metallic soap-type anti-foaming agent [1]
lonicity Nonionic [1]

Specific Gravity 0.89 (at 20°C) [1]

Viscosity 170 mPa:s (at 25°C) [1]

pH 5.1 (2% aqueous dispersion) [1]

Flash Point 174 °C [1]

Dispersibility Dispersible in water [1]

Hard Water Resistance Good [1]

Detailed Composition Breakdown
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A more detailed breakdown of its molecular composition is available, though some components are

proprietary.

CAS Number (if Weight
Component )

available) Percentage
Distillates petroleum hydrotreated heavy naphthenic  64742-52-5 [2] 75.0 - 85.0% [2]
(2]
Solvent naphtha petroleum heavy aliphatic [2] 64742-96-7 [2] 5.0 - 10.0% [2]
Metallic Ester (Trade Secret) [2] - 1.0-3.0% [2]
Polyethylene glycol derivative (Trade Secret) [2] - 1.0-3.0% [2]
Proprietary Polyether Polyol (Trade Secret) [2] - 1.0-2.0% [2]

Experimental Evaluation Protocol

The search results provide one standard industry method for evaluating the defoaming performance of

Nopco NXZ, specifically in latex systems.
Defoaming Performance Test via Diffuser Stone [1]

This method evaluates the product's effectiveness by measuring foam height before and after adding the

defoamer.
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Start

l

Measure 100g of NBR latex
into 500mL graduated cylinder

l

Heat/cool latex to
target temperature (25°C or 40°C)

'

Begin bubbling nitrogen gas
(0.5 L/min) through G4 glass filter

'

Wait for foam to reach
a predetermined height

l

Add 0.5mL of 5% Nopco NXZ dilution

:

Record foam height over time

Click to download full resolution via product page

Application Guidelines:

e Typical Usage Level: It is recommended to use Nopco NXZ at a level of 0.1-0.3 mass% on the solid
weight of emulsions and latexes [1].

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1824518?utm_src=pdf-body-img
https://www.smolecule.com/products/s1824518?utm_src=pdf-body
https://www.sannopco.co.jp/eng/products/featured/featured8.php
https://www.smolecule.com/products/s1824518?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

¢ Dilution: It can be used directly or diluted with water. If diluting, mixing during the process is
necessary [1].
e Storage Handling: If the product separates after long storage, it should be mixed well before use [1].

Key Applications and Regulatory Information

¢ Primary Applications: Nopco NXZ is a defoamer designed for latex and emulsion systems,
especially effective in acrylic, vinyl acetate, or vinyl acetate-acrylic emulsions [1]. It is also used
in water-based paints, inks, adhesives, and water-soluble alkyds [1] [3].
e Formulation Example: One search result provided a practical formulation for a "Masonry Restoration
Paint," which uses 2.0 kg of Nopco NXZ per total batch weight of 1170 kg [4].
¢ Regulatory Identifiers:
o CAS Registry Number: 12794-56-8 [5] [6] [2]
o Synonym: Also known as FOAMASTER NXZ [5] [6] [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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